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Section 1: Physicochemical Identity &
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Compound of Interest
Penicillin G-d5 Potassium Salt

Compound Name:
(phenyl-d5)

Cat. No.: B15142916

Get Quote

Unlike commodity chemicals, stable isotopes often lack unique CAS registry numbers for every
salt form.[2] Researchers must distinguish between the labeled and unlabeled identifiers to

J

\

ensure regulatory compliance and procurement accuracy.[2]

Nomenclature and Registry
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Parameter Details

) Penicillin G-d5 Potassium Salt (Benzylpenicillin-
Chemical Name _
d5 Potassium)

Labeling Position Phenyl-d5 (Pentadeuterophenyl)

Not Formally Assigned (Referenced via parent
CAS Number ) )

CAS 113-98-4 with "d5" notation)
Parent CAS (Unlabeled) 113-98-4 (Potassium Salt); 61-33-6 (Free Acid)

Chemical Formula

Molecular Weight 377.51 g/mol (Potassium Salt)
] ~339.41 g/mol (Used for mass spec ion
Free Acid MW ]
calculations)
Appearance White to off-white crystalline solid
Solubility Soluble in water, methanol, and DMSO

Structural Configuration

The deuterium labeling is located specifically on the benzyl side chain.[2] This placement is
strategic: it is metabolically stable and retained in the primary fragment ions used for Multiple
Reaction Monitoring (MRM) transitions.[1][2]

Structural Logic

the label is retained in the primary

’ i
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I I
: Deuteration on the phenyl ring (+5 Da) ensures i
1
I
i quantification fragment (m/z 160 -> 165). |

]

Phenyl Ring Stable C-D Bonds Acetamido Linker Amide Bond > Beta-Lactam & lonic Interaction Potassium Salt
(5 Deuterium Atoms) (-CH2-CO-NH-) Thiazolidine Ring (K+)
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Figure 1:Structural segmentation of Penicillin G-d5. The red node indicates the site of isotopic
labeling.[2]

Section 2: The Role of Deuterated Standards in
Mass Spectrometry

In high-throughput bioanalysis (e.g., food safety testing, pharmacokinetic studies), "matrix
effects" are the primary source of error.[1][2] Co-eluting compounds from the sample
(phospholipids in plasma, proteins in milk) can suppress or enhance the ionization of Penicillin
G.[1][2]

Why Penicillin G-d5?
o Co-Elution: It elutes at virtually the same retention time as Penicillin G.[2]

« |onization Tracking: It experiences the exact same suppression/enhancement environment
as the analyte.[2]

o Correction Mechanism: By calculating the Area Ratio (Analyte Area / IS Area), the variability
is mathematically canceled out.[2]

The "Deuterium Effect" Note: Deuterated compounds may elute slightly earlier than their non-
deuterated counterparts on Reverse Phase (C18) columns due to slightly weaker lipophilic
interactions.[2] This shift is typically negligible (< 0.1 min) but confirms isotopic purity.[2]

Section 3: Experimental Methodology

This protocol outlines the quantification of Penicillin G in biological tissue (e.g., bovine muscle
or citrus fruit) using Penicillin G-d5 as the Internal Standard.[1][2]

Stock Solution Preparation

o Solvent: Water:Methanol (50:50 v/v).[2] Penicillin G is unstable in acidic conditions; avoid
acidic diluents for storage.[2]

o Concentration: Prepare a 1.0 mg/mL master stock.
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+ Storage: Aliquot and store at -20°C. Stability is critical; hydrolysis of the beta-lactam ring
occurs rapidly at room temperature.[2]

Sample Extraction Workflow

Biological Sample
(1.0 g Tissue/Fluid)

ormalization Step

Add Internal Standard
(Penicillin G-d5)

Homogenize

Protein Precipitation / Extraction
(Acetonitrile + Phosphate Buffer pH 7)

upernatant L.oad

SPE Cleanup
(Strata-X or C18 Cartridge)

oncentrate

Elution & Reconstitution
(Mobile Phase A:B)

LC-MS/MS Analysis
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Figure 2:Step-by-step extraction workflow ensuring the Internal Standard compensates for

recovery losses at every stage.

LC-MS/MS Parameters

Mobile Phase:

o A:0.1% Formic Acid in Water.[2]

o B: 0.1% Formic Acid in Acetonitrile.[2]

MRM Transitions (Quantification):

lonization: Electrospray lonization (ESI), Positive Mode.[1][2]

Column: C18 (e.g., 100 x 2.1 mm, 1.7 pum).[2]

Compound Precursor lon (m/z) Product lon (m/z) Fragment Origin

Phenylacetyl-amino-
Penicillin G 335.1 176.0 ylacety

ketene

Labeled Phenylacetyl-
Penicillin G-d5 340.1 181.0 yiacey

amino-ketene

Note: The mass shift of +5 Da is conserved in the product ion, validating the stability of the

label on the phenyl ring during fragmentation.

Section 4: Quality Control & Validation

To ensure data integrity (E-E-A-T), the following validation steps are mandatory:

« Isotopic Purity Check: Inject a high concentration of Penicillin G-d5 alone.[2] Monitor the
unlabeled transition (335 -> 176). Signal should be < 0.5% of the labeled signal to prevent

"cross-talk” that biases results.[2]
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» Signal-to-Noise (S/N): The IS peak must have an S/N > 20:1 in the matrix to ensure precise
integration.[1][2]

o Carryover: Inject a blank after the highest standard. Penicillin G is "sticky"; ensure the needle
wash (e.g., MeOH:Water:lsopropanol) effectively removes residues.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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